Cas no 97382-81-5 (1-Methyl-3-phenyl-2,5-dihydro-1H-pyrrole oxalate)

• Product Name: 1-Methyl-3-phenyl-2,5-dihydro-1H-pyrrole oxalate
• CAS No: 97382-81-5
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 808948
• PubChem ID: 21149879
• Update Time: 2025-08-05

1-Methyl-3-phenyl-2,5-dihydro-1H-pyrrole oxalate Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-phenyl-2,5-dihydro-1H-pyrrole oxalate
• 1-methyl-3-phenyl-2,5-dihydropyrrole,oxalic acid
• 2,5-Dihydro-1-methyl-3-phenyl-1H-pyrrole ethanedioate
• 97382-81-5
• 1-methyl-3-phenyl-2,5-dihydro-1H-pyrrole; oxalic acid
• 1H-Pyrrole, 2,5-dihydro-1-methyl-3-phenyl-, ethanedioate
• DTXSID00242908
• 1-Methyl-3-phenyl-2,5-dihydro-1H-pyrroleoxalate
• CHEMBL443094
• 1-Methyl-3-phenyl-3-pyrroline oxalate

• Inchi： 1S/C11H13N.C2H2O4/c1-12-8-7-11(9-12)10-5-3-2-4-6-10;3-1(4)2(5)6/h2-7H,8-9H2,1H3;(H,3,4)(H,5,6)
• InChI Key： VYQKXQPLCXJIGU-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1(C)CC=C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 77.8Ų

Additional information on 1-Methyl-3-phenyl-2,5-dihydro-1H-pyrrole oxalate

1-Methyl-3-phenyl-2,5-dihydro-1H-pyrrole Oxalate: A Comprehensive Overview

The compound with CAS No. 97382-81-5, commonly referred to as 1-Methyl-3-phenyl-2,5-dihydro-1H-pyrrole oxalate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of the pyrrole family, which is known for its unique aromatic properties and versatility in chemical reactions. The oxalate salt form of this compound adds an additional layer of stability and functionality, making it a valuable component in various applications.

Recent studies have highlighted the potential of 1-Methyl-3-phenyl-2,5-dihydro-1H-pyrrole oxalate in drug discovery and development. Its structure, featuring a pyrrole ring with substituents at positions 1 and 3, provides a unique platform for exploring biological interactions. The methyl group at position 1 and the phenyl group at position 3 contribute to the molecule's hydrophobicity and electronic properties, which are crucial for its interactions with biological systems.

One of the most intriguing aspects of this compound is its ability to act as a precursor in the synthesis of more complex molecules. Researchers have utilized its structure to develop novel bioactive compounds with potential applications in treating diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound can modulate key enzymes involved in cellular signaling pathways, offering new avenues for therapeutic intervention.

The synthesis of 1-Methyl-3-phenyl-2,5-dihydro-1H-pyrrole oxalate involves a series of well-established organic reactions. The process typically begins with the preparation of the pyrrole ring through cyclization reactions, followed by functionalization at specific positions to introduce the methyl and phenyl groups. The final step involves the formation of the oxalate salt, which enhances the compound's solubility and stability for further use.

In terms of physical properties, this compound exhibits a melting point that is consistent with other pyrrole derivatives, indicating its stability under standard conditions. Its solubility in organic solvents makes it ideal for use in various chemical reactions and formulations. Additionally, spectroscopic analyses have revealed characteristic absorption bands that are indicative of its aromaticity and conjugation patterns.

From an environmental perspective, 1-Methyl-3-phenyl-2,5-dihydro-1H-pyrrole oxalate has been shown to degrade under specific conditions, reducing its persistence in natural systems. This property is particularly important for ensuring the safe disposal and handling of this compound in industrial settings.

Looking ahead, ongoing research continues to uncover new insights into the potential applications of this compound. Its role as a building block in medicinal chemistry is expected to grow as researchers explore its ability to interact with various biological targets. Furthermore, advancements in computational chemistry are enabling scientists to predict and optimize the properties of this compound for specific applications.

In conclusion, 1-Methyl-3-phenyl-2,5-dihydro-1H-pyrrole oxalate (CAS No. 97382-81) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its versatile properties, positions it as a valuable tool in both academic research and industrial applications. As our understanding of this compound deepens, so too does its potential to contribute to advancements in science and medicine.